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Compound of Interest

Compound Name:
Methyl 5-hydroxypyrazine-2-

carboxylate

Cat. No.: B153309 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of Methyl 5-hydroxypyrazine-2-carboxylate (CAS No: 13924-95-3), a

heterocyclic compound utilized in various research applications. Adherence to these

procedures is critical for personnel safety and environmental protection.

Immediate Safety and Hazard Information
Methyl 5-hydroxypyrazine-2-carboxylate is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

All handling and disposal operations must be conducted by trained personnel wearing

appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a

chemical fume hood.
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial. The following PPE is

recommended when handling Methyl 5-hydroxypyrazine-2-carboxylate:

Body Part
Personal Protective
Equipment (PPE)

Specifications & Rationale

Eyes/Face Safety Goggles / Face Shield

Must be worn at all times to

protect against splashes and

airborne particles. A face

shield offers additional

protection.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

punctures before use and

dispose of them properly after

handling.

Respiratory
N95 Dust Mask or Half-mask

Respirator

A dust mask should be used to

prevent the inhalation of the

powdered compound. For

procedures that may generate

significant dust or aerosols, a

half-mask respirator with

appropriate cartridges is

advised.

Body Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing from

contamination.

Quantitative Data
The following table summarizes key quantitative data for Methyl 5-hydroxypyrazine-2-
carboxylate:
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Property Value

Molecular Formula C6H6N2O3

Molecular Weight 154.12 g/mol [2]

Melting Point 183-185 °C[2]

Boiling Point 424.1 °C at 760 mmHg[2]

Density 1.39 g/cm³[2]

Step-by-Step Disposal Protocol
The primary disposal method for Methyl 5-hydroxypyrazine-2-carboxylate is to treat it as

hazardous chemical waste. This compound must not be disposed of down the drain or in

regular solid waste.

Waste Identification and Segregation:

All unwanted Methyl 5-hydroxypyrazine-2-carboxylate, including expired materials,

reaction byproducts, and contaminated consumables, must be treated as hazardous

waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by your institution's Environmental Health and Safety (EHS) department.

Waste Collection and Containment:

Solid Waste: Collect waste powder and any grossly contaminated materials (e.g., weighing

paper, single-use spatulas) in a dedicated, clearly labeled, and sealable hazardous waste

container. The container should be made of a compatible material such as high-density

polyethylene (HDPE).

Contaminated Labware and PPE: Non-disposable glassware and equipment should be

decontaminated by thoroughly rinsing with a suitable solvent (e.g., ethanol or acetone).

The rinsate must be collected as hazardous liquid waste. Heavily contaminated disposable

items such as gloves and bench paper should be double-bagged, sealed, and placed in

the solid hazardous waste container.
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Labeling:

Immediately affix a hazardous waste label to the container upon starting waste

accumulation.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Methyl 5-hydroxypyrazine-2-carboxylate"

The CAS Number: "13924-95-3"

An accurate description of the contents, including any solvents and their approximate

concentrations.

The date of waste accumulation initiation.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be a well-ventilated, secondary containment area, away from sources of

ignition and incompatible materials.

Keep the waste container closed at all times, except when adding waste.

Arranging for Disposal:

Once the container is full or has reached the maximum allowable accumulation time as

per your institutional and local regulations, contact your institution's EHS department to

schedule a pickup.

Do not attempt to transport the hazardous waste off-site yourself.

Disposal Workflow
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Disposal Workflow for Methyl 5-hydroxypyrazine-2-carboxylate

Generation of Waste

Identify as Hazardous Waste

Segregate from other waste streams

Collect Solid Waste in labeled, compatible container Collect Liquid Waste (rinsate) in labeled, compatible container

Store in designated Satellite Accumulation Area (SAA) with secondary containment

Contact Environmental Health & Safety (EHS) for pickup

Disposal by licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 5-hydroxypyrazine-2-carboxylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b153309?utm_src=pdf-body-img
https://www.benchchem.com/product/b153309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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